8-Methyl-1-(4-methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: [8-methyl-2-(4-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C24H26N2OS/c1-16-4-8-19(9-5-16)21-23(28)26(22(27)20-10-6-17(2)7-11-20)24(25-21)14-12-18(3)13-15-24/h4-11,18H,12-15H2,1-3H3
• InChI Key: SLPYSRUIISDVFO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N=C(C(=S)N2C(=O)C3=CC=C(C=C3)C)C4=CC=C(C=C4)C
• Molecular Formula: C24H26N2OS
• Molecular Weight: 390.5 g/mol
• CAS No.: 899910-06-6

Description

This compound is a spirocyclic diazathione derivative with the molecular formula C₂₃H₂₄N₂OS (molecular weight: 390.55 g/mol). Its structure features:

• A 1,4-diazaspiro[4.5]dec-3-ene-2-thione core, where the spiro junction connects a five-membered ring (cyclopentane) and a six-membered diazene ring.
• Substituents:
  • 8-Methyl group on the cyclopentane ring.
  • 4-Methylbenzoyl (p-toluoyl) at position 1.
  • 4-Methylphenyl (p-tolyl) at position 3.

The compound is synthesized via multi-step reactions, likely involving condensation of substituted benzoyl chlorides with spirocyclic amines, followed by thionation .

Biological Activity

8-Methyl-1-(4-methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a compound of interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the biological activity of this compound based on diverse research findings, including its synthesis, pharmacological properties, and potential therapeutic applications.

Chemical Structure and Properties

The compound has a complex spirocyclic structure characterized by the presence of diazaspiro and thione functionalities. Its molecular formula is $C_{20}H_{24}N_2OS$, with a molecular weight of approximately 356.48 g/mol. The structural features contribute to its unique biological activity.

Synthesis

The synthesis of 8-Methyl-1-(4-methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione typically involves multi-step reactions that include the formation of the spirocyclic framework followed by thionation processes. The synthetic routes can be optimized for yield and purity, which are crucial for biological testing.

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant anticancer properties. For instance, thiazole derivatives have shown potent cytotoxic effects against various cancer cell lines. The structure-activity relationship (SAR) analysis suggests that substituents on the phenyl rings can enhance activity against cancer cells by interacting with specific molecular targets involved in cell proliferation and apoptosis .

Antimicrobial Properties

Compounds containing thiazole moieties have also demonstrated antimicrobial activity. Studies reveal that derivatives similar to 8-Methyl-1-(4-methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione exhibit effectiveness against both gram-positive and gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis or inhibition of essential enzymatic pathways .

Anticonvulsant Activity

Research indicates that thiazole-based compounds may possess anticonvulsant properties. For example, certain analogues have shown efficacy in reducing seizure activity in animal models, suggesting potential applications in treating epilepsy . The SAR studies highlight that specific substituents can significantly influence anticonvulsant efficacy.

Case Studies

• Anticancer Efficacy : A study evaluated the cytotoxic effects of various diazaspiro compounds against human cancer cell lines. The results indicated that compounds similar to 8-Methyl-1-(4-methylbenzoyl)-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione exhibited IC50 values lower than standard chemotherapeutics like doxorubicin, indicating superior potency .
• Antimicrobial Testing : In vitro assays demonstrated that derivatives showed significant inhibition against resistant strains of E. coli and MRSA, outperforming traditional antibiotics .

Comparison with Similar Compounds

Structural Variations and Key Differences

The table below highlights structural analogs with modifications in substituents, spiro ring size, or functional groups:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Source
Target Compound	8-Methyl, 1-(4-methylbenzoyl), 3-(4-methylphenyl)	C₂₃H₂₄N₂OS	390.55	Thione group; lipophilic due to methyl groups
8-Tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	8-Tert-butyl instead of methyl	C₁₉H₂₆N₂S	318.49	Increased steric bulk; potential reduced solubility
3-(4-Methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	4-Methoxyphenyl at position 3	C₁₅H₁₈N₂OS	274.39	Electron-donating methoxy group; altered reactivity
3-(2,4-Dichlorophenyl)-8-methyl-1-(4-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione	2,4-Dichlorophenyl at position 3	C₂₃H₂₂Cl₂N₂OS	445.40	Electron-withdrawing Cl groups; enhanced stability
1-Phenyl-1,4-diazaspiro[5.5]undecane-3,5-dione	Larger spiro ring (5.5), dione groups	C₁₇H₂₀N₂O₂	284.36	Dual ketone groups; different ring puckering

Functional Group and Substituent Effects

• Thione vs. Dione : The thione (C=S) group in the target compound exhibits distinct IR absorption (~1200–1000 cm⁻¹) compared to diones (C=O, ~1700 cm⁻¹). Thiones are less polar but more nucleophilic, influencing reactivity in cross-coupling reactions .
• Methyl vs. Chloro groups (electron-withdrawing) increase stability but reduce solubility, while methoxy groups (electron-donating) may enhance π-π stacking in crystal structures .
• Spiro Ring Size : Compounds with a spiro[5.5] system (e.g., 1,4-diazaspiro[5.5]undecane-3,5-dione) exhibit different conformational flexibility and puckering compared to spiro[4.5], affecting binding to biological targets .